campesterol acetate
campesterol acetate
Brand Name:
Vulcanchem
CAS No.:
1900-53-4
VCID:
VC0161935
InChI:
InChI=1S/C30H50O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h10,19-21,24-28H,8-9,11-18H2,1-7H3/t20-,21-,24+,25+,26-,27+,28+,29+,30-/m1/s1
SMILES:
CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C30H50O2
Molecular Weight:
442.7 g/mol
campesterol acetate
CAS No.: 1900-53-4
Main Products
VCID: VC0161935
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol
CAS No. | 1900-53-4 |
---|---|
Product Name | campesterol acetate |
Molecular Formula | C30H50O2 |
Molecular Weight | 442.7 g/mol |
IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C30H50O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h10,19-21,24-28H,8-9,11-18H2,1-7H3/t20-,21-,24+,25+,26-,27+,28+,29+,30-/m1/s1 |
Standard InChIKey | JOBAYBRAHVTSSW-NTUCOQBPSA-N |
Isomeric SMILES | C[C@H](CC[C@@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C |
SMILES | CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
Canonical SMILES | CC(C)C(C)CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C |
Synonyms | campesterol acetate |
PubChem Compound | 13019955 |
Last Modified | Nov 11 2021 |
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